Cas no 1105192-50-4 (ethyl 4-(2,5-dimethoxyphenyl)-2-methyl-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 4-(2,5-dimethoxyphenyl)-2-methyl-1H-pyrrole-3-carboxylate
• CAS No: 1105192-50-4
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5733935
• PubChem ID: 33678404
• Update Time: 2025-05-20

ethyl 4-(2,5-dimethoxyphenyl)-2-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• F2147-0008
• AKOS005206232
• ethyl4-(2,5-dimethoxyphenyl)-2-methyl-1H-pyrrole-3-carboxylate
• 1105192-50-4
• EN300-239296
• ethyl 4-(2,5-dimethoxyphenyl)-2-methyl-1H-pyrrole-3-carboxylate
• 1H-Pyrrole-3-carboxylic acid, 4-(2,5-dimethoxyphenyl)-2-methyl-, ethyl ester

• Inchi： 1S/C16H19NO4/c1-5-21-16(18)15-10(2)17-9-13(15)12-8-11(19-3)6-7-14(12)20-4/h6-9,17H,5H2,1-4H3
• InChI Key： ABPMVHSZRJDRPG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1=CNC(C)=C1C(=O)OCC)OC

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 452.6±45.0 °C(Predicted)
• pka: 15?+-.0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on ethyl 4-(2,5-dimethoxyphenyl)-2-methyl-1H-pyrrole-3-carboxylate

Ethyl 4-(2,5-Dimethoxyphenyl)-2-Methyl-1H-Pyrrole-3-Carboxylate: A Comprehensive Overview

Ethyl 4-(2,5-dimethoxyphenyl)-2-methyl-1H-pyrrole-3-carboxylate, with the CAS number 1105192-50-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrole ring substituted with a methoxyphenyl group and an ethyl ester moiety. The pyrrole ring is a five-membered aromatic heterocycle containing one nitrogen atom, which contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and materials science. The methoxyphenyl group attached to the pyrrole ring is known to enhance the compound's stability and bioavailability, making it a promising candidate for pharmaceutical development. Additionally, the ethyl ester moiety plays a crucial role in modulating the compound's solubility and permeability, which are critical factors in drug delivery systems.

The synthesis of ethyl 4-(2,5-dimethoxyphenyl)-2-methyl-1H-pyrrole-3-carboxylate involves a multi-step process that typically begins with the preparation of the pyrrole derivative. Researchers have explored various methodologies to optimize the synthesis, including the use of microwave-assisted reactions and catalytic systems. These advancements have not only improved the yield but also reduced the reaction time, making the synthesis more efficient and scalable.

One of the most intriguing aspects of this compound is its ability to interact with biological systems. Studies have shown that ethyl 4-(2,5-dimethoxyphenyl)-2-methyl-1H-pyrrole-3-carboxylate exhibits significant antioxidant activity, which is attributed to its ability to scavenge free radicals. This property makes it a potential candidate for use in anti-inflammatory and neuroprotective therapies. Furthermore, the compound has demonstrated moderate inhibitory effects on certain enzymes, such as acetylcholinesterase, which is a key target in the treatment of Alzheimer's disease.

The pyrrole ring in this compound also serves as a platform for further functionalization. By introducing additional substituents or modifying existing ones, researchers can tailor the compound's properties to suit specific applications. For instance, the introduction of electron-withdrawing groups can enhance its electronic properties, making it suitable for use in organic electronics or optoelectronic devices.

In terms of physical properties, ethyl 4-(2,5-dimethoxyphenyl)-2-methyl-1H-pyrrole-3-carboxylate has a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethanol. These characteristics make it ideal for use in organic synthesis and as a precursor for more complex molecules.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. Molecular docking studies have revealed that ethyl 4-(2,5-dimethoxyphenyl)-2-methyl-1H-pyrrole-3-carboxylate has a high binding affinity for certain protein targets, suggesting its potential as a lead compound in drug design. Moreover, density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity, further enhancing our understanding of its chemical behavior.

In conclusion, ethyl 4-(2,5-dimethoxyphenyl)-2-methyl-1H-pyrrole-3-carboxylate (CAS No. 1105192-50-4) is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique structure, combined with its favorable physical and chemical properties, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.